Cas no 877631-24-8 (N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 877631-24-8
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 5850036
• PubChem ID: 16809751
• Update Time: 2025-06-18

N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• SMR000808264
• SR-01000020004-1
• N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]benzamide
• F2504-0086
• N-(2-(furan-2-yl)-2-morpholinoethyl)benzamide
• AKOS016325071
• MLS001235335
• HMS1656O19
• CHEMBL1901777
• SR-01000020004
• 877631-24-8
• HMS3024P06
• STL206384
• N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]benzamide
• AKOS001518101
• N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide

• Inchi： 1S/C17H20N2O3/c20-17(14-5-2-1-3-6-14)18-13-15(16-7-4-10-22-16)19-8-11-21-12-9-19/h1-7,10,15H,8-9,11-13H2,(H,18,20)
• InChI Key： VNMJSPPJGYPQEG-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)N1CCOCC1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Additional information on N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide

Introduction to N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 877631-24-8)

N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide, identified by its CAS number 877631-24-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a benzamide core substituted with furan and morpholine moieties, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

The structural composition of N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide is characterized by its aromatic benzamide backbone, which is a well-known pharmacophore in medicinal chemistry. The presence of the furan ring at the 2-position and the morpholine ring at the 4-position introduces unique electronic and steric properties to the molecule. These substituents not only enhance the solubility and bioavailability of the compound but also contribute to its interactions with biological targets.

In recent years, there has been a growing interest in designing molecules that combine the advantages of multiple pharmacophores. The combination of furan and morpholine in N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide creates a synergistic effect, potentially leading to enhanced therapeutic efficacy. This concept is particularly relevant in the development of drugs targeting complex diseases such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide is its potential as an inhibitor of enzymes involved in disease pathways. For instance, studies have shown that benzamide derivatives can interact with various enzymes, modulating their activity. The furan moiety may enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions, while the morpholine ring can provide additional stability to the enzyme-inhibitor complex.

The benzamide group itself is a well-documented pharmacophore found in numerous approved drugs. Its ability to act as a hinge binder in protein-protein interactions makes it particularly valuable for drug design. By incorporating furan and morpholine into this framework, researchers aim to develop compounds with improved selectivity and reduced side effects. This approach aligns with the current trend in drug discovery towards more targeted therapies.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide. Molecular docking simulations can predict how this compound might interact with biological targets at the atomic level. These simulations have been instrumental in identifying promising leads for further experimental validation. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, making it possible to design molecules with specific desired properties.

In vitro studies have begun to explore the biological activity of N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylbenzamide. Initial results suggest that it may exhibit inhibitory effects on certain enzymes relevant to cancer progression. The furan ring has been shown to enhance binding affinity to target proteins, while the morpholine moiety contributes to metabolic stability. These findings are encouraging and warrant further investigation into its potential therapeutic applications.

The synthesis of N-2-(furan-2-yl)-2-(morpholin-4-yli strong>)ethylbenzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds required for this compound's structure. These methods not only improve yield but also minimize unwanted byproducts.

The pharmacokinetic properties of N-2-(furan - 2 - yl strong >) - 2 - ( < strong >morpholin - 4 - yl strong >) ethylbenzamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its clinical efficacy and safety profile. Preliminary data suggest that this molecule may exhibit good oral bioavailability, making it suitable for oral administration if further studies confirm these findings.

The development of novel drug candidates like N - 2 - ( < strong >furan - 1 , 3 - di yl strong >) eth ylb en z am ide ( C A S No . 877631 -24 -8) represents a significant step forward in addressing unmet medical needs . By leveraging structural diversity and computational tools , researchers are able to identify promising molecules more rapidly than ever before . This approach holds great promise for accelerating drug discovery efforts across multiple therapeutic areas.

In conclusion , N - 1 ,3-di yl eth ylb en z am ide ( C A S No .877631 -24 -8) is an exciting compound with potential applications i n pharma ceutical development . Its unique structural features , combined with promising preclinical data , make it a valuable addition to ongoing research efforts aimed at developing new treatments for various diseases . As our understanding o f molecular interactions continues t o grow , compounds like these will play an increasingly important role i n shaping t he future o f medicine . p >